Cas no 2171195-49-4 ((2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171195-49-4
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6508184
• PubChem ID: 165878427
• Update Time: 2025-06-07

(2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2171195-49-4
• (2R)-3-(4-bromophenyl)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• EN300-1543493

• Inchi： 1S/C27H25BrN2O5/c1-16(25(31)30-24(26(32)33)14-17-10-12-18(28)13-11-17)29-27(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23-24H,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t16-,24-/m1/s1
• InChI Key： BBYZLUJELDUOSJ-VOIUYBSRSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H](C(=O)O)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Chemical Compound: (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid

The compound with CAS No. 2171195-49-4, named (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its chiral centers, bromine substituent, and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protecting group in peptide synthesis.

The structure of this compound includes a 4-bromophenyl group attached to a propanoic acid backbone, with an additional Fmoc-amino group at the second carbon. The stereochemistry at both chiral centers is specified as R, indicating a specific spatial arrangement of substituents around these carbons. This stereochemistry is crucial for the compound's biological activity and selectivity in interactions with target molecules.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of peptide-based drugs. The Fmoc group plays a pivotal role in controlling the reactivity and solubility of the molecule during synthesis, making it easier to manipulate and incorporate into larger molecular frameworks. Additionally, the bromine substituent introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Research has also focused on the synthesis and optimization of similar compounds to improve their bioavailability and efficacy. For instance, advancements in stereochemical control during synthesis have enabled the production of enantiomerically pure compounds, which are essential for studying their biological activity without interference from racemic mixtures. Furthermore, computational chemistry tools have been employed to predict the binding affinities of this compound to various protein targets, providing insights into its potential therapeutic applications.

In terms of applications, this compound could serve as a building block for constructing more complex molecules with enhanced therapeutic potential. Its structure suggests potential use in peptide conjugation, where the Fmoc group can be strategically removed to reveal reactive amino groups for further modification. Additionally, the bromine substituent could act as a handle for subsequent functionalization or cross-coupling reactions, enabling the creation of diverse chemical libraries for drug screening.

Recent breakthroughs in chemical biology have underscored the importance of understanding how such compounds interact with cellular machinery. For example, studies using advanced spectroscopic techniques have provided detailed insights into the conformational dynamics of this compound when bound to target proteins. These findings are critical for designing more effective drugs with higher specificity and reduced off-target effects.

In conclusion, (2R)-3-(4-bromophenyl)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid represents a valuable tool in modern chemical research. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies and advancing our understanding of molecular interactions at the cellular level.